Cas no 1228561-05-4 ((1R)-1-amino-2,3-dihydro-1H-inden-4-ol)

• Product Name: (1R)-1-amino-2,3-dihydro-1H-inden-4-ol
• CAS No: 1228561-05-4
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD06762435
• CID: 4775935
• Update Time: 2026-02-26

(1R)-1-amino-2,3-dihydro-1H-inden-4-ol Chemical and Physical Properties

Names and Identifiers

• (R)-1-AMINO-INDAN-4-OL
• SB32044
• (R)-1-Amino-2,3-dihydro-1H-inden-4-ol
• (1R)-1-amino-2,3-dihydro-1H-inden-4-ol

• MDL： MFCD06762435
• Inchi： 1S/C9H11NO/c10-8-5-4-7-6(8)2-1-3-9(7)11/h1-3,8,11H,4-5,10H2/t8-/m1/s1
• InChI Key： GWFKPABLUSNUAP-MRVPVSSYSA-N
• SMILES： OC1=CC=CC2=C1CC[C@H]2N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (1R)-1-amino-2,3-dihydro-1H-inden-4-ol

Comprehensive Overview of (1R)-1-amino-2,3-dihydro-1H-inden-4-ol (CAS No. 1228561-05-4): Properties, Applications, and Research Insights

The compound (1R)-1-amino-2,3-dihydro-1H-inden-4-ol (CAS No. 1228561-05-4) is a chiral amine derivative with a unique indane scaffold, attracting significant interest in pharmaceutical and chemical research. Its structural features, including the 1-amino and 4-hydroxy functional groups, make it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "chiral indane derivatives", "amine synthesis applications", and "pharmaceutical intermediates", reflecting its relevance in drug discovery and development.

In recent years, the demand for enantiomerically pure compounds like (1R)-1-amino-2,3-dihydro-1H-inden-4-ol has surged due to their critical role in asymmetric catalysis and medicinal chemistry. The compound’s indane core is particularly notable for its stability and ability to mimic aromatic pharmacophores, making it a hotspot for designing CNS-targeting drugs. Searches for "indane-based drug candidates" and "chiral building blocks" highlight its growing importance in addressing neurodegenerative diseases and metabolic disorders.

The synthesis of CAS No. 1228561-05-4 often involves stereoselective methods, such as enzymatic resolution or chiral auxiliary techniques, to ensure high enantiopurity. This aligns with the pharmaceutical industry’s focus on "green chemistry" and "sustainable synthesis", topics frequently queried in academic and industrial forums. Its low toxicity profile and high functional group compatibility further enhance its appeal for scalable production.

Beyond pharmaceuticals, (1R)-1-amino-2,3-dihydro-1H-inden-4-ol is explored in material science for designing ligands in catalysis and photoactive polymers. Users often inquire about "indane derivatives in OLEDs" or "amine-functionalized materials", underscoring its cross-disciplinary utility. Recent studies also investigate its potential in bioconjugation, a trending topic in diagnostic and therapeutic applications.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry, with researchers frequently searching for "CAS 1228561-05-4 spectral data". Its crystalline properties and solubility are well-documented, aiding formulation scientists in optimizing delivery systems. The compound’s stability under physiological conditions is another key focus, particularly for prodrug development queries.

In summary, (1R)-1-amino-2,3-dihydro-1H-inden-4-ol (CAS No. 1228561-05-4) exemplifies the convergence of synthetic chemistry and applied research. Its multifaceted applications—from drug design to advanced materials—cater to evolving scientific trends, while its well-characterized properties address practical challenges in industrial and academic settings.